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Compound of Interest

Compound Name: PF-562271 hydrochloride

Cat. No.: B15543820

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
PF-562271 hydrochloride is a potent, ATP-competitive, and reversible inhibitor of Focal

Adhesion Kinase (FAK) and to a lesser extent, Proline-rich Tyrosine Kinase 2 (Pyk2).[1][2][3]

With IC50 values of 1.5 nM and 13-14 nM for FAK and Pyk2 respectively, it serves as a critical

tool in cancer research to study tumor cell migration, proliferation, and survival.[4][5][6] As FAK

is a key signal transducer for integrins, its inhibition can prevent the activation of downstream

signaling pathways such as ERK, JNK/MAPK, and PI3K/Akt.[2] This document provides

detailed protocols for the preparation of PF-562271 hydrochloride stock solutions for in vitro

and in vivo applications, ensuring optimal performance and reproducibility in experimental

settings.

Data Presentation: Physicochemical Properties and
Solubility
A summary of the essential quantitative data for PF-562271 hydrochloride is presented in the

table below for easy reference.
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Property Value

Chemical Formula C₂₁H₂₁ClF₃N₇O₃S

Molecular Weight 543.95 g/mol

Appearance Solid powder

Purity >98%

Solubility in DMSO Up to 100 mg/mL (183.84 mM)

Solubility in Water Insoluble

Solubility in Ethanol Insoluble

Note: The solubility of PF-562271 can be influenced by the specific salt form (hydrochloride vs.

besylate) and the purity. It is advisable to use fresh, anhydrous DMSO as moisture can reduce

solubility.[3][4]

Experimental Protocols
Materials

PF-562271 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free polypropylene microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Calibrated pipettes and sterile, filtered pipette tips

Protocol 1: Preparation of a High-Concentration DMSO
Stock Solution (e.g., 100 mM)
This protocol is suitable for preparing a high-concentration stock solution for subsequent

dilution in cell culture media or other aqueous buffers for in vitro experiments.
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Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing: Accurately weigh the desired amount of PF-562271 hydrochloride powder. For

example, to prepare 1 mL of a 100 mM stock solution, weigh out 54.395 mg of the

compound.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the PF-
562271 hydrochloride powder. To continue the example, add 1 mL of DMSO.

Mixing: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If necessary,

brief sonication in a water bath can aid in dissolving the compound completely. Visually

inspect the solution to ensure there are no undissolved particles.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge

tubes.[4]

Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-

term storage (up to 1 year).[3][4] When stored properly, the powder form is stable for at least

3 years at -20°C.[3][4]

Protocol 2: Preparation of a Working Solution for In Vitro
Assays

Thawing: Thaw a single aliquot of the high-concentration DMSO stock solution at room

temperature.

Dilution: Dilute the stock solution to the desired final concentration directly in the cell culture

medium or assay buffer. It is crucial to add the DMSO stock solution to the aqueous solution

while vortexing to prevent precipitation of the compound. The final concentration of DMSO in

the assay should be kept low (typically ≤ 0.1%) to avoid solvent-induced cellular toxicity.

Mandatory Visualizations
Here are diagrams illustrating the FAK signaling pathway and a general workflow for preparing

stock solutions.
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Caption: FAK signaling pathway and the inhibitory action of PF-562271 HCl.
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Caption: Experimental workflow for preparing PF-562271 HCl stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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